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Compound of Interest

Compound Name: Flumethrin

Cat. No.: B136387 Get Quote

Introduction

Flumethrin is a synthetic pyrethroid insecticide, specifically classified as a Type II pyrethroid

due to the presence of an α-cyano group in its structure. It is utilized primarily as an

ectoparasiticide in veterinary medicine, notably in flea and tick collars for domestic animals.

While its application method is targeted, the potential for environmental release and

subsequent impact on non-target aquatic organisms necessitates a thorough understanding of

its ecotoxicological effects. This technical guide provides a comprehensive overview of the

current knowledge on the ecotoxicological effects of Flumethrin on freshwater aquatic life,

intended for researchers, scientists, and professionals in drug development and environmental

risk assessment.

Physicochemical Properties and Environmental Fate
Flumethrin is a complex chiral molecule with multiple isomeric forms. The technical product is

predominantly composed of the trans-Z-1 and trans-Z-2 isomers. As a synthetic pyrethroid, it

possesses low water solubility and a high octanol-water partition coefficient (Kow), indicating a

tendency to adsorb to organic matter in soil and sediment rather than remaining dissolved in

the water column. This characteristic significantly influences its environmental distribution and

bioavailability to aquatic organisms. The primary route of environmental entry from its main use

in pet collars is through direct contact with water during swimming or bathing of treated

animals, or indirectly through runoff from areas frequented by these animals. However, the
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United States Environmental Protection Agency (EPA) has concluded that due to its specific

use pattern, the overall ecological risk is considered low.[1]

Mechanism of Action
The primary mode of action of Flumethrin, like other Type II pyrethroids, is the disruption of

nerve function in target organisms. It acts on the voltage-gated sodium channels in the

neuronal membranes.

Flumethrin binds to the α-subunit of these channels, causing a prolongation of the open state.

This leads to a persistent influx of sodium ions, resulting in membrane depolarization, repetitive

nerve firing, and eventual paralysis, leading to the death of the organism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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